Cas no 81435-70-3 (4-azaspiro2.6nonane)

• Product Name: 4-azaspiro2.6nonane
• CAS No: 81435-70-3
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 6089781
• PubChem ID: 84647858
• Update Time: 2025-05-19

4-azaspiro2.6nonane Chemical and Physical Properties

Names and Identifiers

• 4-azaspiro2.6nonane
• 4-Azaspiro[2.6]nonane
• 81435-70-3
• AKOS024047343
• EN300-2008861

• Inchi： 1S/C8H15N/c1-2-4-8(5-6-8)9-7-3-1/h9H,1-7H2
• InChI Key： WZMBCEGZEJYGDK-UHFFFAOYSA-N
• SMILES： C1C2(CCCCCN2)C1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 186.4±8.0 °C(Predicted)
• pka: 11.44±0.20(Predicted)

Additional information on 4-azaspiro2.6nonane

Professional Introduction to 4-azaspiro[2.6]nonane (CAS No. 81435-70-3)

4-azaspiro[2.6]nonane, identified by the Chemical Abstracts Service Number (CAS No.) 81435-70-3, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic amine features a spirocyclic framework composed of a nine-membered ring containing both nitrogen and carbon atoms, making it an intriguing scaffold for designing novel bioactive molecules.

The spirocyclic core of 4-azaspiro[2.6]nonane imparts distinct conformational rigidity, which can be exploited to optimize molecular interactions with biological targets. This structural motif has been explored in the development of various pharmacophores, particularly in the quest for compounds with enhanced binding affinity and selectivity. The presence of the nitrogen atom within the spirocycle introduces potential hydrogen bonding capabilities, further enhancing its utility in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the promise of 4-azaspiro[2.6]nonane as a privileged scaffold for small-molecule drug discovery. Studies indicate that its rigid spirocyclic structure can effectively mimic natural product scaffolds, thereby facilitating the design of molecules with improved pharmacokinetic profiles. The compound’s ability to adopt multiple conformations while maintaining structural integrity makes it a versatile platform for medicinal chemists seeking to develop next-generation therapeutic agents.

In the context of modern drug development, 4-azaspiro[2.6]nonane has been investigated for its potential applications in treating neurological disorders, cancer, and inflammatory conditions. Its unique structural features suggest that it may interact with biological targets in ways not achievable with conventional linear or cyclic compounds. For instance, preliminary studies have demonstrated its ability to modulate enzyme activity and receptor binding, paving the way for further exploration in targeted therapy.

The synthesis of 4-azaspiro[2.6]nonane presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. Advances in transition-metal-catalyzed reactions and organometallic chemistry have enabled more efficient synthetic routes, making this compound more accessible for research purposes. These developments underscore the growing importance of heterocyclic scaffolds like 4-azaspiro[2.6]nonane in medicinal chemistry.

One particularly promising area of research involves the derivatization of 4-azaspiro[2.6]nonane to enhance its biological activity. By introducing functional groups such as hydroxyl, amino, or carboxyl moieties at strategic positions within the spirocycle, researchers can fine-tune the compound’s pharmacological properties. Such modifications have led to the discovery of novel analogs with improved efficacy and reduced toxicity, reinforcing the therapeutic potential of this scaffold.

The integration of 4-azaspiro[2.6]nonane into drug discovery pipelines has been facilitated by collaborations between academic institutions and pharmaceutical companies. These partnerships have accelerated the translation of laboratory findings into preclinical candidates, demonstrating the compound’s commercial viability. As computational methods continue to evolve, virtual screening approaches are being employed to identify promising derivatives of 4-azaspiro[2.6]nonane, further expediting the drug development process.

From a mechanistic standpoint, understanding how 4-azaspiro[2.6]nonane interacts with biological targets is crucial for optimizing its therapeutic potential. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into its binding modes within protein and nucleic acid receptors. These studies not only enhance our understanding of drug-receptor interactions but also guide the design of next-generation analogs with improved pharmacological profiles.

The future prospects for 4-azaspiro[2.6]nonane are bright, with ongoing research focusing on expanding its applications across multiple therapeutic areas. Innovations in synthetic methodologies and computational modeling are expected to further streamline its development into clinical candidates. As interest in heterocyclic compounds continues to grow, 4-azaspiro[2.6]nonane is poised to remain a cornerstone of modern drug discovery efforts.